![molecular formula C11H13F3N2O B2513386 2-(ethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide CAS No. 863411-08-9](/img/structure/B2513386.png)
2-(ethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide
Overview
Description
The compound “2-(ethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide” contains an ethylamino group, a trifluoromethyl group, and a phenyl group. The presence of these groups could potentially bestow distinctive physical-chemical properties .
Synthesis Analysis
While specific synthesis methods for this compound are not available, trifluoromethyl groups are often introduced into molecules via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reactivity of its functional groups. The trifluoromethyl group is known to play an increasingly important role in pharmaceuticals, agrochemicals, and materials .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is known to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-(ethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide, focusing on six unique fields:
Pharmaceutical Development
2-(Ethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide is explored for its potential as a pharmaceutical intermediate. Its unique chemical structure, featuring both ethylamino and trifluoromethyl groups, makes it a valuable candidate in the synthesis of novel drugs. These functional groups can enhance the bioavailability, metabolic stability, and overall efficacy of pharmaceutical compounds .
Agrochemical Applications
This compound is also significant in the development of agrochemicals. The trifluoromethyl group is known for its ability to improve the biological activity of agrochemical agents. Researchers are investigating its use in creating more effective pesticides and herbicides that can protect crops from pests and diseases while minimizing environmental impact .
Material Science
In material science, 2-(ethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide is studied for its potential to enhance the properties of polymers and other materials. The incorporation of trifluoromethyl groups can improve the thermal stability, chemical resistance, and mechanical properties of materials, making them suitable for advanced applications in various industries .
Catalysis
The compound is being researched for its role in catalysis. Its unique structure can facilitate various catalytic reactions, including those used in organic synthesis. The presence of the trifluoromethyl group can influence the reactivity and selectivity of catalytic processes, leading to more efficient and sustainable chemical transformations .
Environmental Chemistry
In environmental chemistry, 2-(ethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide is investigated for its potential to degrade environmental pollutants. Its chemical properties may allow it to participate in reactions that break down harmful substances, contributing to cleaner and safer environments .
Biological Research
This compound is also of interest in biological research, particularly in the study of enzyme interactions and metabolic pathways. Its unique structure can serve as a probe or inhibitor in biochemical assays, helping scientists understand complex biological processes and develop new therapeutic strategies .
These applications highlight the versatility and importance of 2-(ethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide in various scientific fields. If you need more detailed information on any specific application or additional fields, feel free to ask!
Future Directions
properties
IUPAC Name |
2-(ethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F3N2O/c1-2-15-7-10(17)16-9-6-4-3-5-8(9)11(12,13)14/h3-6,15H,2,7H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCSXIBWNSNANKR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC(=O)NC1=CC=CC=C1C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(ethylamino)-N-[2-(trifluoromethyl)phenyl]acetamide | |
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